3-(2-oxo-2-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethyl)-6-phenyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 3-[2-oxo-2-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]ethyl]-6-phenylpyrimidin-4-one
• InChI: InChI=1S/C22H21N9O2/c32-21-12-18(17-4-2-1-3-5-17)24-16-30(21)13-22(33)29-10-8-28(9-11-29)19-6-7-20(27-26-19)31-15-23-14-25-31/h1-7,12,14-16H,8-11,13H2
• InChI Key: QLIJFNZQNOMHDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=NC=N3)C(=O)CN4C=NC(=CC4=O)C5=CC=CC=C5
• Molecular Formula: C22H21N9O2
• Molecular Weight: 443.5 g/mol

Description

The compound contains several functional groups including a 1,2,4-triazole, a pyridazine, a piperazine, and a dihydropyrimidinone. These groups are common in medicinal chemistry and are often found in compounds with diverse biological activities.

Synthesis Analysis

While the specific synthesis for this compound is not available, compounds with similar structures are often synthesized using multicomponent reactions. These reactions are efficient and economical, allowing for the creation of complex structures from simple starting materials.

Molecular Structure Analysis

The compound’s structure can be analyzed using various spectroscopic techniques such as 1H and 13C-NMR, IR spectroscopy, and mass spectrometry. These techniques can provide information about the compound’s functional groups, connectivity, and overall structure.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, triazole-containing compounds are known to bind to various enzymes and receptors, exhibiting diverse biological activities.